![molecular formula C11H18N4O B1491433 1-[4-(aminomethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one CAS No. 1247603-67-3](/img/structure/B1491433.png)
1-[4-(aminomethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one
Overview
Description
The compound “1-[4-(aminomethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one” has a CAS Number of 77445-06-8 and a molecular weight of 156.23 . Its IUPAC name is (1-acetyl-4-piperidinyl)methanamine .
Molecular Structure Analysis
The linear formula of this compound is C8H16N2O . For more detailed structural information, you may need to refer to the InChI code provided .For more detailed physical and chemical properties, you may need to refer to the Material Safety Data Sheet (MSDS) .
Scientific Research Applications
Synthesis Methods
A robust three-step synthesis process has been reported for a key intermediate in the synthesis of Crizotinib, a drug used to treat certain types of cancer. This process involves nucleophilic aromatic substitution, hydrogenation, and iodination, which are critical steps for successful scale-up (Fussell et al., 2012).
Synthesis of Complex Molecules
Research has detailed the synthesis of complex molecules involving piperidin-1-yl and pyrazol-1-yl groups, showcasing the diversity of chemical reactions and cyclizations these compounds can undergo (Paronikyan et al., 2016).
Antibacterial and Antiviral Properties
Certain derivatives have demonstrated good fungicidal and antiviral activities, suggesting potential applications in treating infections or as leads for the development of new therapeutic agents (Li et al., 2015).
Safety and Hazards
properties
IUPAC Name |
1-[4-(aminomethyl)piperidin-1-yl]-2-pyrazol-1-ylethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N4O/c12-8-10-2-6-14(7-3-10)11(16)9-15-5-1-4-13-15/h1,4-5,10H,2-3,6-9,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REXVCCXMZMHMOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN)C(=O)CN2C=CC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(aminomethyl)piperidin-1-yl]-2-(1H-pyrazol-1-yl)ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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